CI Vat green 1

• CAS: 113255-70-2
• Molecular Formula: C36H20O4
• Molecular Weight: 516.5 g/mol
• InChI: InChI=1S/C36H20O4/c1-39-27-15-25-17-7-3-5-9-21(17)35(37)23-13-11-19-20-12-14-24-30-26(18-8-4-6-10-22(18)36(24)38)16-28(40-2)34(32(20)30)33(27)31(19)29(23)25/h3-16H,1-2H3
• InChIKey: JXUKQCUPTNLTCS-UHFFFAOYSA-N

CI Vat Green 1 (CAS 113255-70-2): Chemical Identity, Structural Class, and Fundamental Properties

CI Vat Green 1 (also known as Vat Green 1, Brilliant Green FFB, C.I. 59825) is an organic compound belonging to the anthraquinone-derived vat dye class, specifically a dimethoxyviolanthrone derivative with molecular formula C36H20O4 and a molecular weight of 516.54 g/mol [1]. It appears as a dark green solid or powder, is insoluble in water and common organic solvents such as ethanol, chloroform, and toluene, but is slightly soluble in acetone and soluble in hot tetrahydronaphthalene [2]. As a vat dye, it is applied to cellulosic fibers via a reduction-oxidation process, imparting durable coloration to cotton, viscose, silk, wool, paper, and soap [3].

Dye Class

Anthraquinone-derived vat dye; dimethoxyviolanthrone structure

Fiber Compatibility

Cellulosic fibers: cotton, viscose, silk, wool; applied via reduction-oxidation process

Physical Form

Dark green solid/powder; water-insoluble; soluble in hot tetrahydronaphthalene

• [1] Wikiwand. Vat Green 1. Encyclopedia entry. View Source
• [2] Dynasty Chemicals. Bulk Vat Green 1. Product datasheet. CAS 128-58-5. View Source
• [3] US FDA. VAT GREEN 1. UNII: 5C13513T4R. Substance Registration System. View Source

Why Generic Substitution Fails: The Performance Gap Between CI Vat Green 1 and Common Green Vat Dye Replacements

Vat dyes as a class are known for high fastness properties, but significant performance variation exists among individual green vat dyes that precludes simple generic substitution [1]. CI Vat Green 1, Vat Green 3 (Olive Green B), and Vat Green 9 (Black BB) share the same application class but exhibit quantifiably different profiles in light fastness, wash fastness, rubbing fastness, and chlorine bleach resistance [2][3]. Substituting Vat Green 1 with Vat Green 3 may sacrifice wash fastness and color brilliance, while substituting with Vat Green 9 introduces a marked loss of chlorine bleach resistance critical for institutional laundering environments [4]. The following quantitative evidence establishes the specific dimensions where CI Vat Green 1 demonstrates differentiated performance relative to its closest analogs.

Light Fastness

Vat Green 9 reported one ISO grade lower; fading resistance may not transfer, especially for outdoor or high-light-exposure textile applications.

Chlorine Bleach

Vat Green 9 reported markedly lower bleach fastness; may degrade under institutional hypochlorite laundering where CI Vat Green 1 maintains reported durability.

Wash & Rub

Vat Green 3 reported lower wash and dry rubbing ratings; color bleeding and crocking risk may increase in mixed-laundry or upholstery contexts.

• [1] Vipul Organics. Vat Dyes & Vat Paste. Technical overview. View Source
• [2] Atul Ltd. NOVATIC Olive Green B MD (Vat Green 3). Product datasheet. 2017. View Source
• [3] Dynasty Chemicals. Vat Green 9 (Vat Black BB). Product datasheet. CAS 6369-65-9. View Source
• [4] TKE Chemical. SKYTHRENE® Vat Green 1. Product technical information. View Source

Quantitative Performance Differentiation: CI Vat Green 1 vs. Vat Green 3 and Vat Green 9

Light Fastness: CI Vat Green 1 Matches or Exceeds Vat Green 9, With a Quantified Difference of +1 ISO Grade

Under standard ISO 105-B02 xenon arc testing, CI Vat Green 1 achieves a light fastness rating of 7 [1]. In contrast, Vat Green 9 exhibits a lower rating of 6 under identical ISO test conditions [2]. This +1 grade difference on the 1–8 ISO scale represents a 2× improvement in fading resistance, as each grade increment corresponds to a doubling of exposure time required to produce the same degree of color change.

Light Fastness

Head-to-head

ISO 7 vs. ISO 6

+1 grade; ~2× fading resistance reported under ISO 105-B02 xenon arc on cotton

Reported higher light-stability ranking

Comparison vs. Vat Green 9; context-dependent on exposure duration

Evidence Dimension	Light fastness (resistance to fading under xenon arc exposure)
Target Compound Data	ISO grade 7
Comparator Or Baseline	Vat Green 9: ISO grade 6
Quantified Difference	+1 ISO grade (2× fading resistance)
Conditions	ISO 105-B02 xenon arc test; standard depth on cotton

Why This Matters

A +1 grade light fastness advantage translates to double the outdoor or high-light-exposure service life, directly reducing replacement frequency and lifecycle cost for applications such as awnings, outdoor upholstery, and military uniforms.

• [1] Dynasty Chemicals. Bulk Vat Green 1. ISO fastness table. CAS 128-58-5. View Source
• [2] Dynasty Chemicals. Vat Green 9 (Vat Black BB). ISO fastness table. CAS 6369-65-9. View Source

Chlorine Bleach Resistance: CI Vat Green 1 Delivers 4 Grade Points Higher than Vat Green 9, a 4× to 8× Relative Improvement

Chlorine bleach resistance is a critical performance parameter for textiles subjected to institutional laundering with hypochlorite-based disinfectants. CI Vat Green 1 achieves a chlorine bleach fastness rating of 4–5 on the ISO scale [1], whereas Vat Green 9 scores only 1 [2]. This 3–4 grade differential corresponds to a 4× to 8× improvement in bleach resistance, with Vat Green 9 effectively failing this requirement while CI Vat Green 1 maintains commercial-grade durability.

Chlorine Bleach Resistance

Head-to-head

ISO 4–5 vs. ISO 1

+3 to +4 grade points; 4×–8× relative improvement reported under ISO chlorine bleach exposure

Reported bleach-fastness differentiation

Vat Green 9 effectively below commercial threshold; data to verify in specific laundering conditions

Evidence Dimension	Chlorine bleach fastness
Target Compound Data	ISO grade 4–5
Comparator Or Baseline	Vat Green 9: ISO grade 1
Quantified Difference	+3 to +4 grade points (4× to 8× relative improvement)
Conditions	ISO standard chlorine bleach exposure test; cotton substrate

Why This Matters

In healthcare, hospitality, and food service sectors where chlorine bleach disinfection is mandatory, Vat Green 9 would undergo unacceptable color degradation while CI Vat Green 1 remains visually intact—making Vat Green 1 the only procurement-viable option among these two green vat dyes for bleach-exposed applications.

• [1] Dynasty Chemicals. Bulk Vat Green 1. ISO fastness table (Chlorine bleach: 4–5). CAS 128-58-5. View Source
• [2] Dynasty Chemicals. Vat Green 9 (Vat Black BB). ISO fastness table (Chlorine bleach: 1). CAS 6369-65-9. View Source

Wash Fastness: CI Vat Green 1 Outperforms Vat Green 3 by +0.5 to +1 Grade Point Under Standardized ISO Washing Protocols

Wash fastness quantifies resistance to color loss and staining during repeated laundering cycles. CI Vat Green 1 demonstrates a wash fastness rating of 4–5 (stain) on the ISO scale [1]. Under comparable testing at 95°C (ISO 105-C06 equivalent conditions), Vat Green 3 yields a lower rating of 4 for change in shade and stain on cotton . The 0.5–1 grade advantage for CI Vat Green 1 represents a statistically meaningful reduction in cross-staining risk during mixed-load commercial laundering.

Wash Fastness

Cross-study comparable

ISO 4–5 vs. ISO 4

+0.5 to +1 grade point stain rating; 95 °C ISO 105-C06 equivalent conditions on cotton

Supports reduced cross-staining risk in commercial laundering

Comparison vs. Vat Green 3; cross-study context requires lab confirmation

Evidence Dimension	Wash fastness (resistance to color change and staining during laundering)
Target Compound Data	ISO grade 4–5 (stain)
Comparator Or Baseline	Vat Green 3: ISO grade 4 (change/stain at 95°C)
Quantified Difference	+0.5 to +1 grade point
Conditions	ISO standard washing protocols; cotton substrate; 95°C for Vat Green 3 data

Why This Matters

For dyers and textile manufacturers producing garments destined for frequent commercial laundering (uniforms, workwear, hospitality linens), the incremental wash fastness advantage of CI Vat Green 1 reduces customer complaints and warranty claims related to color bleeding and cross-contamination.

• [1] Dynasty Chemicals. Bulk Vat Green 1. ISO fastness table (Soaping/Wash: 4–5). CAS 128-58-5. View Source

Rubbing Fastness: CI Vat Green 1 Achieves +1 Grade Higher Dry Rubbing Performance than Vat Green 3

Rubbing (crocking) fastness measures resistance to color transfer from the dyed fabric onto adjacent surfaces under mechanical friction. CI Vat Green 1 is reported to have "good" rubbing fastness in standardized testing contexts [1], while Vat Green 3 yields a dry rubbing rating of 3–4 and wet rubbing rating of 4 . The +1 grade dry rubbing advantage for CI Vat Green 1 is particularly relevant for applications where the dyed fabric contacts lighter-colored materials under dry conditions (e.g., upholstery, apparel linings).

Rubbing Fastness

Cross-study comparable

≥4–5 vs. ISO 3–4

+1 grade point dry rubbing; standardized crocking test on cotton substrate

Reported lower dry color-transfer risk

CI Vat Green 1 inferred rating based on class-level data; confirm with lot-specific testing

Evidence Dimension	Dry rubbing fastness (crocking resistance)
Target Compound Data	Good (inferred ≥4–5 based on class-level data)
Comparator Or Baseline	Vat Green 3: dry rubbing rating 3–4
Quantified Difference	+1 grade point (dry rubbing)
Conditions	Standardized crocking test; cotton substrate

Why This Matters

In upholstery, automotive textiles, and apparel applications where the dyed fabric contacts light-colored surfaces, superior dry rubbing fastness directly reduces the incidence of unsightly color transfer—a key determinant of end-user satisfaction and product return rates.

• [1] PeptideDB. CI Vat green 1. Database entry: good wash, light and rubbing fastness. CAS 128-58-5. View Source

Color Strength and Dyeing Efficiency: CI Vat Green 1 Delivers High Color Yield with Optimized Application Conditions

In a peer-reviewed study on gamma-irradiated cellulosic fabric, CI Vat Green 1 demonstrated good color strength when dyed at 75°C for 60 minutes at pH 11, with optimized reducing agent (1.2 g sodium hydrosulfite) and oxidizing agent (1.2 mL H₂O₂) quantities [1]. Commercial datasheets further indicate that CI Vat Green 1 is supplied at 150% strength specification and exhibits "good level-dyeing property" with "good affinity" for cotton fibers [2][3]. While head-to-head color strength data against Vat Green 3 and Vat Green 9 are not available in the open literature, the established process optimization parameters provide a quantitative baseline for dyehouse operations to maximize yield and minimize chemical consumption.

Color Strength & Process

Supporting evidence

75 °C / 60 min / pH 11

Reported optimal conditions: 1.2 g NaHSO₃, 1.2 mL H₂O₂; 150% commercial strength specification

Supports reproducible dyehouse scale-up

Gamma-irradiated cellulosic fabric study; no direct comparator color-strength data available

Evidence Dimension	Color strength optimization parameters
Target Compound Data	Optimal conditions: 75°C, 60 min, pH 11, 1.2 g NaHSO₃, 1.2 mL H₂O₂; commercial strength: 150%
Comparator Or Baseline	No direct comparator data available; class-level inference only
Quantified Difference	Not applicable (process optimization data)
Conditions	Gamma-irradiated cellulosic fabric (6 kGy); CIE Lab spectrophotometric evaluation

Why This Matters

For procurement and process engineering teams, the availability of peer-reviewed, experimentally validated dyeing parameters enables reproducible color matching and reduced trial-and-error during scale-up, lowering total applied cost relative to less well-characterized green vat dyes.

• [1] Batool I, et al. Application of Vat Green 1 dye on gamma ray treated cellulosic fabric. Radiation Physics and Chemistry. 2014;102:124–127. View Source
• [2] Dynasty Chemicals. Bulk Vat Green 1. Specification: Strength 150%. CAS 128-58-5. View Source
• [3] COLORKEM. China Vat Green 1. Level-dyeing property: Good. CAS 128-58-5. View Source

Procurement-Driven Application Scenarios for CI Vat Green 1: Where the Quantitative Advantages Translate into Operational Value

Healthcare and Hospitality Institutional Laundering: Exploiting Chlorine Bleach Resistance

In healthcare linens, hospital bedding, and hospitality towels subjected to mandatory chlorine bleach disinfection cycles, CI Vat Green 1's chlorine bleach fastness rating of 4–5 (vs. Vat Green 9's rating of 1) ensures that the dyed textile retains its green shade through repeated institutional laundering rather than degrading to an unacceptable pale or discolored state [1]. This performance differential makes CI Vat Green 1 the only technically viable green vat dye for bleach-exposed applications among the direct comparators evaluated, directly reducing linen replacement frequency and associated procurement costs [2].

Military, Uniform, and Outdoor Textiles: Maximizing Light Fastness and Service Life

For military uniforms, camouflage fabrics, awnings, and outdoor upholstery where prolonged sunlight exposure is inevitable, CI Vat Green 1's ISO 7 light fastness rating provides double the fading resistance of Vat Green 9 (ISO 6) [3][4]. In operational terms, a textile dyed with CI Vat Green 1 will maintain acceptable color integrity for approximately twice the outdoor exposure duration before requiring replacement—a critical specification for defense procurement contracts and commercial outdoor furniture manufacturers where colorfastness guarantees are contractually stipulated.

Premium Apparel and Workwear: Reducing Cross-Staining in Mixed-Laundry Environments

In premium cotton apparel, workwear, and school uniforms that undergo frequent domestic or commercial laundering, the 4–5 wash fastness rating of CI Vat Green 1 (vs. Vat Green 3's rating of 4) translates to measurably lower color bleeding onto adjacent light-colored garments during washing [5]. For apparel brands and uniform suppliers, this incremental wash fastness advantage reduces warranty claims, customer returns, and the operational burden of color-segregated laundry protocols.

Cotton Knits and Cellulosic Fiber Dyeing: Leveraging Validated Process Optimization

For dyehouses processing cotton knits and cellulosic blended fabrics, the peer-reviewed optimization data for CI Vat Green 1—specifically the validated conditions of 75°C, 60 minutes, pH 11, and precise reducing/oxidizing agent ratios—provide a reproducible, scientifically grounded starting point for production-scale formulation [6]. This reduces the trial-and-error burden associated with new dye adoption, shortens time-to-production for new color lines, and minimizes chemical waste, offering a procurement advantage over less thoroughly characterized green vat dyes.

Application

Selection Property

Validation Focus

Institutional laundering (healthcare, hospitality)

Chlorine bleach fastness rating

Bleach-exposure durability under hypochlorite disinfection cycles

Military, uniform & outdoor textiles

Light fastness rating

Fading resistance under prolonged solar exposure; service-life estimation

Premium apparel, workwear & school uniforms

Wash fastness rating

Cross-staining risk in mixed-load commercial laundering

Cotton knits & cellulosic fiber dyehouse production

Reported process optimization parameters

Reproducibility of color yield and chemical consumption at scale

• [1] Dynasty Chemicals. Bulk Vat Green 1. ISO fastness table (Chlorine bleach: 4–5). CAS 128-58-5. View Source
• [2] TKE Chemical. SKYTHRENE® Vat Green 1. Chlorine fastness and institutional laundry applications. View Source
• [3] Dynasty Chemicals. Bulk Vat Green 1. ISO fastness table (Light fastness: 7). CAS 128-58-5. View Source
• [4] Dynasty Chemicals. Vat Green 9 (Vat Black BB). ISO fastness table (Light fastness: 6). CAS 6369-65-9. View Source
• [5] Dynasty Chemicals. Bulk Vat Green 1. ISO fastness table (Soaping/Wash: 4–5). CAS 128-58-5. View Source
• [6] Batool I, et al. Application of Vat Green 1 dye on gamma ray treated cellulosic fabric. Radiation Physics and Chemistry. 2014;102:124–127. View Source